
Solvent Red 135: Application Notes and
Protocols for Laser-Induced Fluorescence

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Solvent Red 135

Cat. No.: B034295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential applications of

Solvent Red 135 in laser-induced fluorescence (LIF). While direct, documented applications of

Solvent Red 135 in advanced LIF techniques for flow, temperature, and pressure

measurements are not extensively reported in scientific literature, its known photophysical

characteristics and high thermal stability suggest its potential as a fluorescent tracer. The

following sections detail its properties and provide generalized experimental protocols for LIF-

based analysis.

Introduction to Solvent Red 135
Solvent Red 135, a perinone-based dye, is a yellowish-red fluorescent compound.[1][2] It is

known for its high thermal stability, good lightfastness, and strong tinting strength.[1][3][4] Its

solubility in various organic solvents and polymers makes it a candidate for applications where

resistance to harsh environments is necessary.[1][4][5] Primarily used in the plastics and

polymer industries for coloration, its fluorescent properties open up possibilities for its use in

advanced scientific imaging and measurement techniques.[1][4][5][6][7]

Physicochemical and Spectroscopic Properties
A summary of the key properties of Solvent Red 135 is presented below. This data is essential

for designing and calibrating LIF experiments.
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Property Value References

Chemical Formula C₁₈H₆Cl₄N₂O [5][8]

Molecular Weight 408.06 g/mol [2][8]

Appearance Yellowish-red powder [2][6][8]

Melting Point 318 °C [1][4]

Heat Resistance (in PS) 300 °C [1][4]

Light Fastness (in PS) Grade 7-8 (out of 8) [1][4][9]

Solubility (g/L at 20°C)

   Acetone 0.2 [1][6][9]

   Butyl Acetate 0.2 [1][6][9]

   Dichloromethane 0.3 [1][6][9]

   Ethyl Alcohol 0.1 [1][6][9]

   Methylbenzene 0.6 [1]

Note: Spectroscopic properties such as absorption/emission spectra, quantum yield, and

fluorescence lifetime are crucial for LIF applications. While specific data for Solvent Red 135 in

various solvents for LIF is not readily available in the reviewed literature, perinone dyes are

known for their fluorescent properties.

Potential LIF Applications and Generalized
Protocols
Laser-induced fluorescence is a highly sensitive and non-intrusive optical technique used to

measure various properties of fluids and biological samples.[10][11][12][13] The fundamental

principle involves exciting a fluorescent tracer with a laser and detecting the emitted

fluorescence signal.[12][14]
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LIF can be used for flow visualization and to measure flow velocity, often referred to as Particle

Image Velocimetry (PIV) or Laser Doppler Velocimetry (LDV) when using fluorescent particles.

[15][16][17][18][19] In this technique, the flow is seeded with tracer particles doped with a

fluorescent dye. A laser sheet illuminates a plane of the flow, and the movement of the

fluorescent particles is captured by a high-speed camera. The velocity field is then calculated

from the displacement of the particles between consecutive frames.

Generalized Protocol for LIF-based Flow Velocimetry:

Tracer Preparation:

Synthesize or procure polystyrene microspheres doped with Solvent Red 135. The

particle size should be small enough to follow the flow faithfully (typically 1-10 µm).

Disperse the fluorescent microspheres in the fluid of interest (e.g., air or a liquid).

Experimental Setup:

A pulsed laser (e.g., Nd:YAG) is used to generate a thin light sheet that illuminates the

region of interest in the flow.

A high-speed camera equipped with an appropriate optical filter to block the scattered

laser light and transmit the fluorescence emission from Solvent Red 135 is positioned

perpendicular to the laser sheet.

Data Acquisition:

The flow is seeded with the prepared fluorescent particles.

The laser is pulsed twice with a short time delay (Δt), and the camera captures two

consecutive images of the fluorescent particles.

Data Analysis:

The captured images are divided into small interrogation windows.

Cross-correlation analysis is performed on these windows to determine the average

displacement (Δx) of the particles.
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The velocity (v) is calculated using the formula: v = Δx / Δt.

Logical Workflow for LIF-based Velocimetry

Preparation Experiment Analysis

Prepare Solvent Red 135-
doped Microspheres Seed Fluid with Microspheres Pulsed Laser Sheet Illumination Capture Consecutive Images Cross-Correlation Analysis Calculate Velocity Field

Click to download full resolution via product page

Caption: Workflow for LIF-based flow velocimetry.

Temperature Measurement (Thermometry)
LIF thermometry utilizes the temperature-dependent fluorescence properties of certain dyes.

[10][11][20][21] The fluorescence intensity of these dyes changes predictably with temperature.

By calibrating the fluorescence intensity against temperature, it is possible to obtain

temperature maps of a fluid. Two-color LIF is a common technique where the ratio of

fluorescence intensities at two different wavelengths is used to determine the temperature,

which can reduce the effects of laser power fluctuations.[21]

Generalized Protocol for Two-Color LIF Thermometry:

Dye Solution Preparation:

Prepare a solution of Solvent Red 135 in the solvent of interest. The concentration should

be optimized to provide a strong fluorescence signal while minimizing self-absorption.

For two-color thermometry, a second fluorescent dye with a different temperature

sensitivity might be required.

Calibration:

Measure the fluorescence spectrum of the dye solution at a range of known temperatures

using a spectrofluorometer.
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Identify two spectral bands where the fluorescence intensity ratio shows a strong and

monotonic dependence on temperature.

Create a calibration curve that relates the intensity ratio to temperature.

Experimental Setup:

A continuous wave (CW) or pulsed laser is used to excite the fluorescence of the dye in

the region of interest.

The fluorescence emission is split into two channels using a dichroic mirror.

Each channel is passed through a bandpass filter corresponding to the selected

wavelengths and detected by a sensitive camera or photodetector.

Data Acquisition and Analysis:

Acquire images of the fluorescence intensity in both channels simultaneously.

Calculate the ratio of the intensities pixel by pixel.

Use the calibration curve to convert the intensity ratio map into a temperature map.

Signaling Pathway for Two-Color LIF Thermometry
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Caption: Process for two-color LIF thermometry.
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Pressure Measurement (Pressure-Sensitive Paint)
LIF can also be adapted for pressure measurements using pressure-sensitive paints (PSPs).

These paints typically consist of a fluorescent molecule (a luminophore) dispersed in a polymer

binder. The principle relies on oxygen quenching of the fluorescence. Higher oxygen pressure

leads to increased quenching and thus lower fluorescence intensity. While this application is

more established for gas-phase measurements, the concept could potentially be extended to

dissolved oxygen in liquids.

The fluorescence of some dyes is sensitive to pressure.[22][23][24][25][26] This pressure

sensitivity can be utilized for mapping pressure distributions.

Considerations for Solvent Red 135 in LIF:

High Thermal Stability: The excellent heat resistance of Solvent Red 135 (up to 300°C in

polystyrene) is a significant advantage for LIF measurements in high-temperature

environments.[1][4]

Solubility: Its solubility in organic solvents makes it suitable for a range of non-aqueous fluid

studies.[1][4][6][9]

Photostability: High lightfastness suggests good resistance to photobleaching, which is

crucial for repeatable and stable LIF measurements.[1][4]

Lack of Data: A significant limitation is the absence of detailed public data on its quantum

yield, fluorescence lifetime, and excitation/emission spectra in various solvents, which are

critical for quantitative LIF.

Applications in Drug Development
While the primary applications of Solvent Red 135 are industrial, its fluorescent properties

could be leveraged in specific drug development contexts:

Visualization of Drug Delivery Systems: Solvent Red 135's solubility in polymers makes it a

potential fluorescent marker for tracking the distribution and degradation of polymer-based

drug delivery systems (e.g., microspheres, nanoparticles) in vitro and potentially in vivo.
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Cellular Staining: There is a brief mention of its use in staining cell membranes and

cytoplasmic structures for fluorescence microscopy.[5] This suggests its potential as a

general-purpose fluorescent stain for cellular imaging, although its specificity and cytotoxicity

would need to be thoroughly investigated.

Experimental Workflow for Cellular Imaging
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Caption: Workflow for cellular imaging with Solvent Red 135.
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Solvent Red 135 presents as a promising fluorescent dye for LIF applications due to its

remarkable thermal and photostability. While its use in advanced LIF techniques for fluid

dynamics and heat transfer is not yet established in the literature, the generalized protocols

provided here offer a starting point for researchers interested in exploring its potential. For

applications in drug development, its utility as a fluorescent tag for delivery systems and as a

cellular stain warrants further investigation, with careful consideration of biocompatibility and

specificity. Further characterization of its fundamental photophysical properties is a critical next

step to enable its full potential in quantitative LIF-based diagnostics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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